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Compound of Interest

Compound Name: Methyl 2-amino-4-methylbenzoate

Cat. No.: B102188 Get Quote

Essential Safety and Handling Guide for Methyl
2-amino-4-methylbenzoate
This guide provides immediate, essential safety and logistical information for handling Methyl
2-amino-4-methylbenzoate (CAS No. 18595-17-0), tailored for researchers, scientists, and

drug development professionals. Following these procedures is critical for ensuring laboratory

safety and proper chemical management.

Chemical Identifier:

Name: Methyl 2-amino-4-methylbenzoate

CAS Number: 18595-17-0

Molecular Formula: C₉H₁₁NO₂

Molecular Weight: 165.19 g/mol

Hazard Identification and Classification
Methyl 2-amino-4-methylbenzoate is classified as a hazardous substance. Key hazard

statements associated with this chemical include:

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

It is harmful if it comes into contact with the skin, is inhaled, or is swallowed.

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield. Ensure compliance with OSHA's eye and

face protection regulations in 29 CFR 1910.133

or European Standard EN166.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure. Immediately remove

any clothing contaminated by the product.[1]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. A full-face respirator may be

necessary under certain conditions.

Safe Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Handling:

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]
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Avoid Inhalation: Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be washed

before reuse.[1]

Storage:

Container: Keep the container tightly closed.[1]

Location: Store in a cool, dry, and well-ventilated place.[1]

Security: Store in a locked-up area.[1]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

advice if skin irritation occurs.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion
Call a poison center or doctor immediately. Do

not induce vomiting.

Spill and Disposal Management
Spill Response:
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Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.

Clean-up: Use a dry clean-up procedure and avoid generating dust. Absorb with inert

material (e.g., sand, vermiculite) and place it into a suitable, labeled disposal container.

Decontamination: Wash the spill area thoroughly.

Disposal:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1] Do not allow the product to enter drains.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Methyl 2-
amino-4-methylbenzoate.
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Safe handling workflow for Methyl 2-amino-4-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Methyl 2-
amino-4-methylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102188#personal-protective-equipment-for-handling-
methyl-2-amino-4-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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